3,3,3-trifluoro-N-(4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)propane-1-sulfonamide
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Description
3,3,3-trifluoro-N-(4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)propane-1-sulfonamide is a useful research compound. Its molecular formula is C12H16F3NO3S2 and its molecular weight is 343.38. The purity is usually 95%.
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Scientific Research Applications
Catalytic Applications and Synthesis
Sulfonamides, including those with trifluoromethyl groups, have been explored for their role as terminators in cationic cyclisations. These compounds facilitate the formation of polycyclic systems efficiently, highlighting their utility in synthetic organic chemistry for inducing cyclisation reactions to yield pyrrolidines and homopiperidines preferentially over piperidines, even in scenarios where tertiary carbocations would otherwise dominate (Haskins & Knight, 2002).
Reactivity in Organic Synthesis
The reactivity of trifluoromethanesulfonamide derivatives in organic synthesis has been demonstrated through their ability to undergo 1,3-dipolar cycloadditions, yielding trifluoromethyl-substituted pyrazolines, pyrazoles, cyclopropanes, or allylsulfones. These reactions showcase the derivatives' versatility as trifluoromethylated synthons, particularly in the synthesis of disubstituted 3-trifluoromethyl-pyrrolidines (Plancquaert et al., 1996).
Advanced Material Applications
Sulfonated poly(arylene ether sulfone)s block copolymers containing fluorenyl groups, synthesized from bis(4-fluorophenyl)sulfone and related comonomers, have been investigated for fuel-cell applications. These materials exhibit high proton conductivity and mechanical properties, making them promising candidates for electrolytes in hydrogen fuel cells (Bae, Miyatake, & Watanabe, 2009).
Environmental and Analytical Chemistry
Research into per- and polyfluoroalkyl substances (PFAS) and their fluorinated alternatives, such as GenX and ADONA, in biological samples like urine and serum has advanced understanding of human exposure to these contaminants. This research highlights the importance of developing sensitive analytical methods for detecting trace levels of these substances, contributing to environmental health and safety assessments (Kato et al., 2018).
Properties
IUPAC Name |
3,3,3-trifluoro-N-(4-thiophen-2-yloxan-4-yl)propane-1-sulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16F3NO3S2/c13-12(14,15)5-9-21(17,18)16-11(3-6-19-7-4-11)10-2-1-8-20-10/h1-2,8,16H,3-7,9H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UTFBPUQWIKCSIA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1(C2=CC=CS2)NS(=O)(=O)CCC(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16F3NO3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.